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Compound of Interest

Compound Name: 1,3-Dimethoxypropane

Cat. No.: B095874 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dimethoxypropane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount for their effective

application and safe handling. This technical guide provides a comprehensive overview of the

core physicochemical properties of 1,3-dimethoxypropane, a versatile organic solvent and

reagent.

Chemical Identity
1,3-Dimethoxypropane, also known as trimethylene glycol dimethyl ether, is a diether with the

chemical formula C5H12O2.[1][2][3][4][5][6] It is a colorless to light yellow liquid at room

temperature.[2]

Table 1: Chemical Identifiers for 1,3-Dimethoxypropane
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Identifier Value

CAS Number 17081-21-9[1][2][3][5][7]

Molecular Formula C5H12O2[1][2][3][4][5][6]

Molecular Weight 104.15 g/mol [1][2][5][8]

SMILES COCCCOC[2][4][5][8]

InChI
InChI=1S/C5H12O2/c1-6-4-3-5-7-2/h3-5H2,1-

2H3[2][4][5][6]

InChIKey
UUAMLBIYJDPGFU-UHFFFAOYSA-N[2][4][5]

[6]

Physicochemical Properties
The utility of 1,3-dimethoxypropane in various applications is dictated by its distinct physical

and chemical properties. These properties are summarized in the table below.

Table 2: Physicochemical Properties of 1,3-Dimethoxypropane

Property Value

Boiling Point 102.2 ± 8.0 °C at 760 mmHg[9] to 106 °C[2]

Melting Point -82 °C[2][9][10]

Density 0.841 g/cm³[1][3]

Flash Point 7.8 ± 11.8 °C[9] to 8 °C

Vapor Pressure 39.3 ± 0.2 mmHg at 25°C[3][4][9]

Refractive Index 1.38[4][10]

Solubility
No quantitative data available, but it is used as

an organic solvent.

LogP (Octanol/Water Partition Coefficient) 0.14[9] to 0.66930[8][10]

Appearance Colorless to light yellow liquid[2]
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Experimental Protocols
The determination of physicochemical properties is crucial for the characterization of a

substance. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for determining the boiling point of a small liquid

sample is the micro-reflux method.

Protocol:

Apparatus Setup:

Place approximately 0.5 mL of 1,3-dimethoxypropane into a small test tube.

Add a small magnetic stir bar to the test tube to ensure smooth boiling.

Position the test tube in a heating block on a hot plate stirrer.

Clamp a thermometer so that the bulb is about 1 cm above the surface of the liquid. The

thermometer will measure the temperature of the vapor in equilibrium with the boiling

liquid.

Heating and Observation:

Begin gentle stirring and heating of the sample.

Observe the liquid until it begins to boil and a ring of condensing vapor (refluxing) is visible

on the walls of the test tube.

The thermometer bulb should be positioned at the level of this reflux ring for an accurate

measurement.

Data Recording:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b095874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize.

Record this stable temperature as the boiling point of 1,3-dimethoxypropane.
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Experimental workflow for determining the boiling point of 1,3-dimethoxypropane.
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Determination of Density using a Pycnometer
The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precise volume,

is commonly used for accurate density measurements.

Protocol:

Mass of Empty Pycnometer:

Thoroughly clean and dry the pycnometer.

Accurately weigh the empty pycnometer using an analytical balance and record the mass

(m1).

Mass of Pycnometer with Liquid:

Fill the pycnometer with 1,3-dimethoxypropane, ensuring no air bubbles are trapped.

Place the stopper and wipe any excess liquid from the outside.

Weigh the filled pycnometer and record the mass (m2).

Volume of Pycnometer:

The volume of the pycnometer (V) is typically provided by the manufacturer or can be

determined by calibrating with a liquid of known density (e.g., distilled water).

Density Calculation:

The mass of the 1,3-dimethoxypropane is calculated as (m2 - m1).

The density (ρ) is then calculated using the formula: ρ = (m2 - m1) / V.
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Experimental workflow for determining the density of 1,3-dimethoxypropane.

Safety Information
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1,3-Dimethoxypropane is a flammable liquid and vapor.[5][11] It may cause skin and serious

eye irritation, as well as respiratory irritation.[5][11] It is important to handle this chemical in a

well-ventilated area, away from heat, sparks, and open flames.[11] Personal protective

equipment, including gloves and eye protection, should be worn.[11]

Applications
1,3-Dimethoxypropane is primarily used in organic synthesis as a protective group for

aldehydes and ketones through the formation of acetals.[1] It also serves as a versatile organic

solvent.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095874#1-3-dimethoxypropane-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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